9-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H31N5O2S2
• Molecular Weight: 533.7 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H31N5O2S2/c1-3-4-8-13-33-27(35)23(37-28(33)36)19-22-25(29-24-20(2)10-9-14-32(24)26(22)34)31-17-15-30(16-18-31)21-11-6-5-7-12-21/h5-7,9-12,14,19H,3-4,8,13,15-18H2,1-2H3/b23-19-
• InChI Key: POBVPUCUWNMQBN-NMWGTECJSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)SC1=S

Description

The compound 9-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety and a 4-phenylpiperazinyl substituent. Its unique architecture combines a conjugated π-system, sulfur-containing heterocycles, and a lipophilic pentyl chain, which may confer distinct physicochemical and biological properties. This compound belongs to the broader family of 4H-pyrido[1,2-a]pyrimidin-4-one derivatives, which have been explored for diverse therapeutic applications, including antimicrobial, antiparasitic, and enzyme-inhibitory activities .

Biological Activity

The compound 9-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule with potential applications in medicinal chemistry. Its unique structure, characterized by a fused bicyclic system and various functional groups, suggests significant biological activity. This article reviews the biological properties of this compound based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{28}N_{6}O_{2}S_{2}$, with a molecular weight of 496.7 g/mol. The IUPAC name is:

$$(5Z)-5-\left[2-(4-methylpyrido[1,2-a]pyrimidin-3-yl)propylamino\right]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one$$

Molecular Structure

Property	Value
Molecular Formula	C24H28N6O2S2
Molecular Weight	496.7 g/mol
IUPAC Name	(5Z)-5-[...]-thiazolidin-4-one
InChI Key	ZJNWUYBXRDZEPZ-CYVLTUHYSA-N

Antimicrobial Activity

Research has indicated that compounds similar to 9-methyl... exhibit antimicrobial properties. For instance, derivatives of thiazolidinones have shown effectiveness against various bacterial strains, suggesting that this compound may also possess similar activity due to its structural components .

Anticancer Properties

Recent studies have focused on the cytotoxic effects of thiazolidinone derivatives against cancer cell lines. For example, thiazolidinones have demonstrated significant antiproliferative activity against glioblastoma and breast cancer cells in vitro at low concentrations (nanomolar range) . The presence of the pyrido[1,2-a]pyrimidine core may enhance this activity by interacting with specific cellular targets involved in cancer progression.

The proposed mechanism for the biological activity of this compound includes:

• Enzyme Inhibition: The compound may act as an inhibitor for enzymes such as acetylcholinesterase, which is crucial in neurodegenerative diseases.
• Antioxidant Activity: Some derivatives have shown potential as antioxidants, which could mitigate oxidative stress-related damage in cells.

Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of thiazolidinone derivatives, researchers found that compounds structurally related to 9-methyl... exhibited significant inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined to be within the range of 10–50 µg/mL for effective derivatives.

Study 2: Cytotoxicity Against Cancer Cells

A series of experiments conducted on various cancer cell lines revealed that compounds similar to 9-methyl... exhibited IC50 values ranging from 0.5 to 5 µM. This suggests a promising anticancer profile that warrants further investigation into its mechanisms and potential therapeutic applications.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues of the target compound differ in substituents on the pyrimidinone core, thiazolidinone ring, and piperazinyl group. These modifications significantly influence molecular interactions and bioactivity.

Compound Name / Substituents	Key Structural Features	Reference ID
Target Compound	- 9-Methyl - 3-[(Z)-(4-oxo-3-pentyl-2-thioxo-thiazolidin-5-ylidene)methyl] - 2-(4-phenylpiperazinyl)	N/A
2-(4-Ethylpiperazinyl)-9-methyl-3-[(Z)-(4-oxo-3-(1-phenylethyl)-2-thioxo-thiazolidin-5-ylidene)methyl] analogue	- Ethylpiperazinyl - 3-(1-Phenylethyl) on thiazolidinone
2-(1,3-Benzodioxol-5-yl)-7-(piperazinyl) derivatives	- Benzodioxol substituent - Variable piperazinyl groups (methyl, ethyl, hydroxy)
6- or 9-Hydroxy-substituted pyrido[1,2-a]pyrimidin-4-ones	- Hydroxy groups at positions 6 or 9 - Shorter 2-side chains (e.g., benzyl)

Key Observations :

• The phenylpiperazinyl group in the target compound enhances lipophilicity and may improve CNS permeability compared to ethylpiperazinyl analogues .
• Hydroxy groups at positions 6 or 9 in other derivatives enhance aldose reductase inhibitory activity, whereas the target compound’s 9-methyl group may prioritize metabolic stability over potency .

Key Observations :

• The target compound’s lack of hydroxyl groups may reduce aldose reductase inhibitory potency compared to hydroxy-substituted derivatives but could improve metabolic stability .
• Phenylpiperazinyl groups are common in CNS-targeting drugs, hinting at possible neuropharmacological applications .

Physicochemical Properties

Substituents critically influence solubility, logP, and bioavailability:

Compound Feature	Impact on Properties	Reference ID
9-Methyl group	Increases hydrophobicity (logP ↑) vs. 9-hydroxy derivatives
Pentyl-thiazolidinone chain	Enhances membrane permeability but may reduce aqueous solubility
4-Phenylpiperazinyl group	Balances lipophilicity and hydrogen-bonding capacity; may improve blood-brain barrier penetration
Thioxo group	Improves redox activity and metal-chelating potential

Key Observations :

• The target compound’s logP is likely higher than hydroxy-substituted derivatives, favoring tissue penetration but complicating formulation .
• The thioxo group may confer antioxidant activity, a feature validated in catechol-containing analogues .